Cas no 2138065-67-3 (3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 2138065-67-3
• MF: C₉H₅BrN₂O₂S
• MW: 285.117199659348
• CID: 6195575
• PubChem ID: 97768041
• Update Time: 2025-10-29

3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid
• 2138065-67-3
• EN300-1141739

• Inchi： 1S/C9H5BrN2O2S/c10-6-4-2-1-3-5(6)7-11-8(9(13)14)15-12-7/h1-4H,(H,13,14)
• InChI Key： CSYULOOQJBAYFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NSC(C(=O)O)=N1

Computed Properties

• Exact Mass: 283.92551g/mol
• Monoisotopic Mass: 283.92551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.3Ų

Additional information on 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid

Introduction to 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 2138065-67-3)

3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138065-67-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the thiadiazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of a bromine substituent at the 2-position of the phenyl ring and the carboxylic acid functional group at the 5-position of the thiadiazole core imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The compound's structure combines the electron-deficient thiadiazole ring system with the electron-donating bromophenyl moiety, creating a balance that enhances its interaction with biological targets. Thiadiazoles have long been recognized for their potential in modulating various physiological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The specific substitution pattern in 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid suggests its utility in designing molecules that can selectively interact with biological systems.

In recent years, there has been growing interest in thiadiazole derivatives as scaffolds for developing novel therapeutic agents. The bromine atom in the phenyl ring not only influences the electronic properties of the molecule but also serves as a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid is its potential in addressing unmet medical needs. Current research indicates that thiadiazole-based compounds exhibit promising activity against a range of diseases, including cancer, infectious diseases, and neurological disorders. For instance, studies have demonstrated that certain thiadiazoles can inhibit kinases and other enzymes involved in tumor progression. The carboxylic acid group at the 5-position provides an opportunity to form amide or ester derivatives, which are common pharmacophores in drug design.

The synthesis of 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic routes typically begin with the condensation of appropriate precursors to form the thiadiazole core, followed by bromination at the phenyl ring and functionalization at the carboxylic acid position. Advanced techniques such as flow chemistry have been explored to improve yield and scalability in its production.

The pharmacological profile of 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate affinity for certain biological targets, making it a promising lead compound for further development. Researchers have focused on evaluating its interaction with proteins involved in cell signaling pathways relevant to diseases such as cancer and inflammation. The bromine substituent appears to enhance binding affinity by influencing hydrophobic interactions and dipole moments within the binding pocket.

Recent advancements in computational chemistry have accelerated the process of identifying potential drug candidates like 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid. Molecular docking simulations have been employed to predict binding modes and affinities with target proteins. These simulations not only guide experimental design but also provide insights into structural optimization strategies. For example, virtual screening has identified analogs with improved solubility or metabolic stability by modifying substituents around the thiadiazole core.

The role of 3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid extends beyond mere research purposes; it serves as a building block for more complex drug candidates. Pharmaceutical companies and academic institutions are leveraging this compound to develop novel therapeutics with enhanced efficacy and reduced side effects. The versatility of its structure allows for rapid diversification into libraries of compounds that can be screened for biological activity.

In conclusion,3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 2138065-67-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for thiadiazole derivatives,3-(2-bromophenyl)-1,2,4-thiadiazole-5-carboxylic acid is poised to play a crucial role in shaping future therapeutic strategies.